Cas no 2640821-31-2 (5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine)

• Product Name: 5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine
• CAS No: 2640821-31-2
• MF: C₁₆H₁₈ClFN₄O₂S
• MW: 384.856124401093
• CID: 5316432
• PubChem ID: 155801102
• Update Time: 2025-05-20

5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[1-[(4-fluorophenyl)sulfonyl]-4-piperidinyl]-N-methyl-2-pyrimidinamine
• 5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine
• 2640821-31-2
• F6673-9066
• AKOS039966980

• Inchi： 1S/C16H18ClFN4O2S/c1-21(16-19-10-12(17)11-20-16)14-6-8-22(9-7-14)25(23,24)15-4-2-13(18)3-5-15/h2-5,10-11,14H,6-9H2,1H3
• InChI Key： NTYSKYMFEPQVQW-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N(C)C1CCN(CC1)S(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 384.0823029g/mol
• Monoisotopic Mass: 384.0823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.6±60.0 °C(Predicted)
• pka: 1.90±0.10(Predicted)

Additional information on 5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine

Professional Introduction to Compound with CAS No. 2640821-31-2 and Product Name: 5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine

The compound with the CAS number 2640821-31-2 and the product name 5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this compound, particularly the presence of a chloro group, a 4-fluorobenzenesulfonyl moiety, and a piperidin-4-yl substituent, contribute to its unique chemical properties and biological activities.

Recent research in the area of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrimidine core structure, which is a key component of this compound, is widely recognized for its role in various biological processes. Pyrimidine derivatives have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The specific modification of the pyrimidine ring with a methylpyrimidin-2-amine group further enhances its pharmacological profile, making it an attractive candidate for further investigation.

The introduction of a chloro group at the 5-position of the pyrimidine ring adds another layer of functionality to this molecule. Chloro-substituted pyrimidines have been shown to exhibit enhanced binding affinity to biological targets, which is crucial for the development of effective drugs. Additionally, the presence of a 4-fluorobenzenesulfonyl group at the piperidinyl moiety introduces additional electronic and steric effects that can influence the compound's interactions with biological receptors. These structural elements collectively contribute to the compound's unique pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a pyrimidine core with diverse substituents provides a rich scaffold for structural modifications aimed at optimizing biological activity. In recent years, there has been growing interest in the development of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The structural features of this compound suggest that it may possess kinase inhibitory activity, making it a promising candidate for further exploration.

Furthermore, the presence of a fluorine atom in the 4-fluorobenzenesulfonyl group is particularly noteworthy. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability and binding affinity. This modification can significantly improve the pharmacokinetic properties of a drug candidate, making it more suitable for clinical use. The fluorine atom in this compound may also contribute to its selectivity for certain biological targets over others, which is an important consideration in drug development.

Recent advances in computational chemistry have enabled researchers to more effectively predict and analyze the biological activity of novel compounds. By leveraging techniques such as molecular docking and virtual screening, researchers can rapidly assess the potential interactions between this compound and various biological targets. These computational methods have already been used to identify several promising candidates for further experimental validation. The integration of computational tools with traditional experimental approaches has significantly accelerated the drug discovery process.

The synthesis of this compound represents another milestone in synthetic organic chemistry. The multi-step synthesis involves several key transformations that highlight the expertise required to produce complex molecules like this one. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing. The successful synthesis of this compound demonstrates the growing capability in constructing intricate molecular architectures, which is essential for developing new drugs.

In conclusion, 5-chloro-N-[1-(4-fluorobenzenesulfonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine (CAS No. 2640821-31-2) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a therapeutic agent. With ongoing advancements in synthetic chemistry and computational biology, compounds like this one are poised to play a crucial role in the development of next-generation drugs.